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Compound of Interest

Compound Name: 2-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B135191 Get Quote

Technical Support Center: 2-(Pyridin-2-
yloxy)benzaldehyde
This guide provides essential safety information, handling protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with 2-
(Pyridin-2-yloxy)benzaldehyde.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Pyridin-2-yloxy)benzaldehyde?

A1: 2-(Pyridin-2-yloxy)benzaldehyde is classified as a hazardous substance. Key hazards

include:

Skin and eye irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory irritation: May cause respiratory irritation.[1]

Harmful if swallowed or inhaled: It is harmful if ingested or inhaled.[2]

Combustible liquid: The substance is a combustible liquid.

Reproductive toxicity: May damage fertility or the unborn child.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b135191?utm_src=pdf-interest
https://www.benchchem.com/product/b135191?utm_src=pdf-body
https://www.benchchem.com/product/b135191?utm_src=pdf-body
https://www.benchchem.com/product/b135191?utm_src=pdf-body
https://www.benchchem.com/product/b135191?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Pyridin-2-ylmethoxy_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Pyridin-2-ylmethoxy_benzaldehyde
https://csatoday.iaai.com/fckeditor/editor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=i37471373243&CONNECTOR=%2F%5C%2Fidg0.online%2Fn%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aquatic toxicity: Toxic to aquatic life with long-lasting effects.

Q2: What are the recommended storage conditions for 2-(Pyridin-2-yloxy)benzaldehyde?

A2: To ensure the stability and safety of 2-(Pyridin-2-yloxy)benzaldehyde, it should be stored

under the following conditions:

Temperature: Store in a cool place, typically between 2-8°C.[2]

Atmosphere: Store under an inert atmosphere, such as nitrogen.[2][3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Appropriate PPE is crucial to ensure personal safety. The following should be worn:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[5]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH/MSHA or European Standard EN 136 approved respirator

may be necessary.[5]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

Problem: The compound has come into direct contact with skin or eyes.

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing. If skin irritation persists, seek medical attention.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.[5]

Scenario 2: Accidental Inhalation

Problem: Vapors or aerosols of the compound have been inhaled.

Solution:

Move the affected person to fresh air and keep them in a position comfortable for

breathing.

If the person is not breathing, provide artificial respiration.

If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Scenario 3: Accidental Spill

Problem: The compound has been spilled in the laboratory.

Solution:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to

contain and soak up the spill. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Clean: Clean the spill area thoroughly.

PPE: Ensure appropriate PPE is worn throughout the cleanup process.
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Avoid: Do not let the product enter drains.

Data Presentation
Storage and Handling Parameters

Parameter Guideline Source(s)

Storage Temperature 2-8°C [2]

Storage Atmosphere
Inert atmosphere (e.g.,

Nitrogen)
[2][3]

Incompatible Materials

Strong oxidizing agents, strong

reducing agents, strong bases,

alkali metals

[4]

Hazard Identification

Hazard GHS Classification
Precautionary
Statement(s)

Acute Toxicity (Inhalation) Category 4
P261: Avoid breathing mist or

vapors.

Skin Irritation Category 2 P280: Wear protective gloves.

Eye Irritation Category 2A P280: Wear eye protection.

Reproductive Toxicity Category 1B
P201: Obtain special

instructions before use.

Respiratory Sensitization Category 3
P271: Use only outdoors or in

a well-ventilated area.

Experimental Protocols
Standard Operating Procedure for Handling 2-(Pyridin-2-yloxy)benzaldehyde

Preparation:
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Read and understand the Safety Data Sheet (SDS) before starting any work.

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Have spill cleanup materials readily accessible.

Handling:

Conduct all weighing and transfers of the compound inside a chemical fume hood.

Avoid generating dust or aerosols.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Visualizations
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect Absorbed Material

Clean and Decontaminate Area

Dispose of Waste Properly

Report the Incident
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Caption: Workflow for responding to a chemical spill.
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Caption: Decision tree for proper storage of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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